5-Hydroxyalizarin 1-methyl ether

• Molecular Formula: C15H10O5
• Molecular Weight: 270.24 g/mol
• InChI: InChI=1S/C15H10O5/c1-20-15-10(17)6-5-8-12(15)14(19)7-3-2-4-9(16)11(7)13(8)18/h2-6,16-17H,1H3
• InChIKey: PIYPSEKICNYSKT-UHFFFAOYSA-N

About 5-Hydroxyalizarin 1-Methyl Ether

5-Hydroxyalizarin 1-methyl ether (CAS 34425-63-3, molecular formula C15H10O5) is a naturally occurring hydroxyanthraquinone isolated from the plant Hymenodictyon excelsum (Rubiaceae) [1]. This compound is structurally characterized by a 2,5-dihydroxy-1-methoxyanthraquinone core, distinguishing it from simpler alizarin derivatives [2]. As a member of the anthraquinone class, it serves as a reference standard for phytochemical analysis, natural product chemistry, and bioactivity screening, particularly in studies evaluating antimicrobial and neuroprotective potential [1].

Natural product isolate Sourced from Hymenodictyon excelsum; hydroxyanthraquinone scaffold

Structural handle 1-OMe, 2-OH, 5-OH substitution pattern distinct from common alizarin analogs

SAR differentiation Enables structure-activity relationship studies not possible with alizarin or purpurin

• [1] Brew E J C, Thomason R. Naturally occurring quinones. Part XIX. Anthraquinones in Hymenodictyon excelsum and Damnacanthus major. Journal of the Chemical Society C: Organic. 1971:2001-2007. View Source
• [2] Suchaichit N, Kanokmedhakul S, Suchaichit NP. Phytochemical investigation and acetylcholinesterase inhibitory activity of bark of Hymenodictyon orixense. Natural Product Research. 2018. View Source

Substitution Pitfalls for 5-Hydroxyalizarin 1-Methyl Ether

Substituting 5-hydroxyalizarin 1-methyl ether (MW 270.24) with its close analog alizarin 1-methyl ether (MW 254.24, CAS 6170-06-5) is scientifically unjustified due to fundamental differences in molecular structure, biological potency, and source-specific chemotaxonomic relevance. The additional hydroxyl group at the C5 position in 5-hydroxyalizarin 1-methyl ether alters its redox potential and intermolecular interactions, leading to distinct bioactivity profiles. Direct analytical and bioassay comparisons reveal that these structural modifications translate into quantifiable differences in antibacterial potency and acetylcholinesterase inhibition, rendering generic substitution invalid for precise research outcomes [1].

Substitution pattern mismatch

Alizarin, purpurin, and quinizarin carry different hydroxyl/methoxy arrangements, altering electronic absorption and chromophoric behavior.

Enzyme interaction profiles diverge

Alizarin is reported to interact with HIV-1 proteinase; this compound lacks activity against α-glucosidase and pancreatic lipase, making direct substitution unreliable for enzyme studies.

Functional handle specificity

The C5-OH group, absent in alizarin and alizarin 1-methyl ether, provides a unique H-bond donor; replacing the compound loses this SAR probe opportunity.

• [1] Suchaichit N, Kanokmedhakul S, Suchaichit NP. Phytochemical investigation and acetylcholinesterase inhibitory activity of bark of Hymenodictyon orixense. Natural Product Research. 2018. View Source

5-Hydroxyalizarin 1-Methyl Ether vs. Comparators: Data Guide

Antibacterial Potency vs. In-Class Analogs

5-Hydroxyalizarin 1-methyl ether demonstrates antibacterial activity with minimum inhibitory concentration (MIC) values ranging from 86.7 to 364.7 µM against a panel of tested bacterial pathogens . This potency is notably lower than that reported for highly optimized anthraquinone derivatives (e.g., 13394-2 with MIC as low as 0.25 µg/mL) but establishes a specific, quantifiable baseline for this particular scaffold in antimicrobial screening [1]. In contrast, its close structural analog, alizarin 1-methyl ether, while reported to possess antibacterial properties, lacks published quantitative MIC data in accessible primary literature, making direct potency comparison infeasible .

Antibacterial MIC range

Reported

86.7–364.7 µM

Comparator: Alizarin & Purpurin active against MRSA, no µM MIC provided

Supports antibacterial screening baseline; enables SAR exploration with C5-OH handle

MIC values depend on assay conditions; direct cross-study comparison limited

Evidence Dimension	Antibacterial Minimum Inhibitory Concentration (MIC)
Target Compound Data	86.7 - 364.7 µM
Comparator Or Baseline	Alizarin 1-methyl ether (qualitative antibacterial activity reported, no quantitative MIC data); Anthraquinone class reference (e.g., compound 13394-2 MIC 0.25 µg/mL)
Quantified Difference	~300-fold higher MIC compared to potent anthraquinone antibacterial leads, but offers a distinct scaffold for structure-activity relationship (SAR) studies.
Conditions	In vitro broth microdilution assay against unspecified bacterial strains.

Why This Matters

Procurement of this compound is justified for research programs requiring a defined, moderate-potency anthraquinone comparator to calibrate SAR or validate novel antibacterial derivatives.

• [1] Communications Biology. Anthraquinones derived from soil actinomycetes combat multidrug-resistant Staphylococcus aureus. 2026. View Source

Negative Enzyme Inhibition Selectivity vs. Alizarin

In a phytochemical study of Hymenodictyon orixense (syn. H. excelsum), 5-hydroxyalizarin 1-methyl ether was evaluated alongside co-occurring anthraquinones for acetylcholinesterase (AChE) inhibitory activity [1]. At a concentration of 100 µg/mL, 5-hydroxyalizarin 1-methyl ether exhibited an inhibition range of 13.92–34.18% [1]. This inhibition is significantly weaker than optimized anthraquinone-based AChE inhibitors such as helminthosporin (IC50 = 2.7 µM) or anthraquinone-polyamine conjugates (IC50 range 1.50–11.13 µM) [2][3].

Enzyme inhibition selectivity

Head-to-head

Inactive (no inhibition detected)

Comparator: Alizarin active as competitive HIV-1 proteinase inhibitor

Defines selectivity window; supports negative control usage in enzyme screens

Supplier-reported α-glucosidase/pancreatic lipase data; verify independently

Evidence Dimension	Acetylcholinesterase (AChE) Inhibition
Target Compound Data	13.92 – 34.18 % inhibition
Comparator Or Baseline	Helminthosporin (IC50 2.7 µM); Anthraquinone-polyamine conjugates (IC50 1.50–11.13 µM)
Quantified Difference	5-hydroxyalizarin 1-methyl ether displays relatively low AChE inhibitory potency compared to lead anthraquinone inhibitors.
Conditions	In vitro AChE inhibition assay at 100 µg/mL; comparator data from independent enzyme inhibition studies.

Why This Matters

This data establishes the compound as a valuable negative control or baseline scaffold for medicinal chemists optimizing AChE inhibition, where structural modifications may enhance potency.

• [1] Suchaichit N, Kanokmedhakul S, Suchaichit NP. Phytochemical investigation and acetylcholinesterase inhibitory activity of bark of Hymenodictyon orixense. Natural Product Research. 2018. View Source
• [2] Discovery of Helminthosporin, an Anthraquinone Isolated from Rumex abyssinicus Jacq as a Dual Cholinesterase Inhibitor. ACS Omega. 2020. View Source
• [3] Novel aromatic–polyamine conjugates as cholinesterase inhibitors with notable selectivity toward butyrylcholinesterase. Bioorganic & Medicinal Chemistry. 2014. View Source

Unique C5 Hydrogen Bond Donor Advantage

5-Hydroxyalizarin 1-methyl ether (C15H10O5, MW 270.24) is structurally defined by the presence of a hydroxyl group at the C5 position of the anthraquinone core, which is absent in the closely related analog alizarin 1-methyl ether (C15H10O4, MW 254.24) . This additional hydroxyl group increases the molecular weight by ~6% and introduces an extra hydrogen bond donor/acceptor site, which can significantly alter solubility, chromatographic retention time, and receptor binding affinity .

C5-OH H-bond donor context

Class-level inference

Additional H-bond donor at C5

vs. alizarin and alizarin 1-methyl ether, both lack C5-OH

Enables distinct metal-chelation geometries; supports derivatization strategy design

DFT parameters not published; conclusions based on class-level HAQ behavior

Evidence Dimension	Molecular Structure
Target Compound Data	2,5-dihydroxy-1-methoxyanthraquinone
Comparator Or Baseline	Alizarin 1-methyl ether (2-hydroxy-1-methoxyanthraquinone)
Quantified Difference	Presence of an additional C5 hydroxyl group; MW difference of ~16 Da.
Conditions	Chemical structure elucidation by NMR and mass spectrometry.

Why This Matters

This structural difference is critical for analytical chemists requiring authentic reference standards for HPLC or LC-MS identification of plant extracts, as well as for pharmacologists investigating how hydroxylation patterns modulate bioactivity.

Source-Specific Authenticity: Chemotaxonomic Marker for Hymenodictyon Species

5-Hydroxyalizarin 1-methyl ether has been exclusively isolated and characterized from Hymenodictyon excelsum (syn. H. orixense), a plant in the Rubiaceae family [1]. This stands in contrast to alizarin 1-methyl ether, which is more widely distributed, being found in Morinda lucida, Morinda officinalis, and Oldenlandia herbacea . The restricted natural occurrence of 5-hydroxyalizarin 1-methyl ether makes it a more specific chemotaxonomic marker for Hymenodictyon species.

Evidence Dimension	Natural Source Distribution
Target Compound Data	Hymenodictyon excelsum (specific)
Comparator Or Baseline	Alizarin 1-methyl ether (Morinda lucida, M. officinalis, Oldenlandia herbacea)
Quantified Difference	Restricted to a single genus versus multiple genera.
Conditions	Phytochemical isolation and structure elucidation studies.

Why This Matters

Procurement of 5-hydroxyalizarin 1-methyl ether is essential for research focusing on the phytochemistry and pharmacology of Hymenodictyon species, ensuring species-specific authenticity that a more generic analog cannot provide.

• [1] Brew E J C, Thomason R. Naturally occurring quinones. Part XIX. Anthraquinones in Hymenodictyon excelsum and Damnacanthus major. Journal of the Chemical Society C: Organic. 1971:2001-2007. View Source

Application Scenarios for 5-Hydroxyalizarin 1-Methyl Ether

Selective Negative Control in Enzyme Assays

As demonstrated by its quantifiable MIC range of 86.7–364.7 µM, 5-hydroxyalizarin 1-methyl ether serves as a defined, moderate-potency scaffold for antibacterial structure-activity relationship (SAR) studies . Researchers can use this compound as a baseline to evaluate the impact of further structural modifications on antimicrobial efficacy, particularly when comparing to more potent or inactive anthraquinone derivatives.

Semi-Synthesis Scaffold for Novel Derivatives

The documented AChE inhibitory activity (13.92–34.18% at 100 µg/mL) positions this compound as a useful comparator in screening campaigns for novel acetylcholinesterase inhibitors [1]. Its relatively low potency makes it an ideal negative control or starting point for medicinal chemistry optimization aimed at enhancing neuroprotective effects.

Heterobifunctional Chelating Dye Design

Given its exclusive isolation from Hymenodictyon excelsum, 5-hydroxyalizarin 1-methyl ether is a definitive chemotaxonomic marker for authenticating extracts or phytochemical preparations of this species [2]. Its procurement is necessary for analytical chemists developing HPLC or LC-MS methods to differentiate Hymenodictyon from other Rubiaceae plants.

Calibration of Anthraquinone Redox and Spectroscopic Assays

The unique 2,5-dihydroxy-1-methoxy substitution pattern provides a distinct electronic and spectral profile compared to simpler alizarin analogs . This makes the compound a valuable standard for calibrating spectrophotometric or electrochemical assays that probe the redox behavior of hydroxylated anthraquinones.

Application

Selection Property

Validation Focus

Enzyme selectivity control studies

Reported lack of α-glucosidase and pancreatic lipase inhibition

Negative control validation; scaffold selectivity profiling

Semi-synthesis scaffold diversification

Three orthogonal functional handles (C1-OMe, C2-OH, C5-OH)

Site-selective modification; library generation strategies

Heterobifunctional chelating dye design

Dual metal-chelating architecture (C1/C2 and C5 sites)

Directional metal-organic assembly; sensor/MOF development

• [1] Suchaichit N, Kanokmedhakul S, Suchaichit NP. Phytochemical investigation and acetylcholinesterase inhibitory activity of bark of Hymenodictyon orixense. Natural Product Research. 2018. View Source
• [2] Brew E J C, Thomason R. Naturally occurring quinones. Part XIX. Anthraquinones in Hymenodictyon excelsum and Damnacanthus major. Journal of the Chemical Society C: Organic. 1971:2001-2007. View Source